N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C22H16Cl2N2O3/c1-13-4-2-3-5-19(13)28-12-20(27)25-16-8-6-14(7-9-16)22-26-18-11-15(23)10-17(24)21(18)29-22/h2-11H,12H2,1H3,(H,25,27)
• InChI Key: PCTKZYXDBNHYTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C(=CC(=C4)Cl)Cl
• Molecular Formula: C22H16Cl2N2O3
• Molecular Weight: 427.3 g/mol

Description

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide, also known as DPA-714, is a novel ligand that binds to the translocator protein (TSPO). TSPO is a mitochondrial protein that plays a crucial role in regulating cellular functions such as cholesterol transport, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential applications in various scientific research fields, including neuroimaging, oncology, and immunology.

Mechanism of Action

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide binds to the TSPO protein, which is primarily located in the outer mitochondrial membrane. TSPO plays a role in the regulation of mitochondrial functions, including the transport of cholesterol and the regulation of apoptosis and inflammation. The binding of this compound to TSPO results in the modulation of these cellular functions, leading to various physiological effects.
Biochemical and Physiological Effects
The binding of this compound to TSPO has been shown to modulate various biochemical and physiological functions. In neuroimaging, this compound has been used to visualize the activation of microglia cells in the brain, which are involved in the inflammatory response. In oncology, this compound has been studied for its ability to induce apoptosis and regulate inflammation in cancer cells. In immunology, this compound has been shown to modulate immune cell function and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide in lab experiments include its well-established synthesis method, its high affinity for TSPO, and its ability to modulate cellular functions. However, the limitations of using this compound include its potential toxicity and its limited availability in some regions.

Future Directions

The future directions for the research on N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide include its potential applications in various scientific research fields, including neuroimaging, oncology, and immunology. In neuroimaging, this compound could be used to study the activation of microglia cells in various neurological disorders, such as Alzheimer's disease and multiple sclerosis. In oncology, this compound could be used to develop new therapeutic strategies for cancer treatment. In immunology, this compound could be used to study the role of TSPO in autoimmune diseases and inflammation.
Conclusion
In conclusion, this compound is a novel TSPO ligand that has been extensively studied for its potential applications in various scientific research fields. Its well-established synthesis method, high affinity for TSPO, and ability to modulate cellular functions make it a promising tool for scientific research. The future directions for the research on this compound are vast and could lead to new discoveries in the fields of neuroimaging, oncology, and immunology.

Scientific Research Applications

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]-2-(2-methylphenoxy)acetamide has been widely used in scientific research as a TSPO ligand for imaging and therapeutic purposes. In neuroimaging, this compound has been used as a tracer for positron emission tomography (PET) imaging to visualize the activation of microglia cells in the brain. In oncology, this compound has been studied for its potential as a therapeutic agent for cancer treatment due to its ability to regulate apoptosis and inflammation. In immunology, this compound has been used to study the role of TSPO in immune cell function and inflammation.